Cas no 36855-74-0 (4-amino-N-(7H-purin-6-yl)benzamide)

4-amino-N-(7H-purin-6-yl)benzamide structure
36855-74-0 structure
Product name:4-amino-N-(7H-purin-6-yl)benzamide
CAS No:36855-74-0
MF:C12H10N6O
MW:254.2474
CID:1479429
PubChem ID:215954

4-amino-N-(7H-purin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-amino-N-(7H-purin-6-yl)benzamide
    • 36855-74-0
    • Benzamide, 4-amino-N-7H-purin-6-yl-
    • 4-Amino-N-7H-purin-6-ylbenzamide
    • 4-Amino-N-(9H-purin-6-yl)benzamide
    • BRN 1139338
    • DTXSID60958058
    • Inchi: InChI=1S/C12H10N6O/c13-8-3-1-7(2-4-8)12(19)18-11-9-10(15-5-14-9)16-6-17-11/h1-6H,13H2,(H2,14,15,16,17,18,19)
    • InChI Key: BOLVNGAAFRSGFN-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C(=O)NC2=NC=NC3=C2NC=N3)N

Computed Properties

  • Exact Mass: 254.0918
  • Monoisotopic Mass: 254.09160896g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 109.58

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